Cas no 30826-87-0 (2(1H)-Pyrimidinone,tetrahydro-1,3-dipropyl-)

• Product Name: 2(1H)-Pyrimidinone,tetrahydro-1,3-dipropyl-
• CAS No: 30826-87-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 311655
• PubChem ID: 99137
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,tetrahydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,tetrahydro-1,3-dipropyl-
• 1,3-dipropyl-1,3-diazinan-2-one
• 1,3-Dipropyl-tetrahydro-1H-pyrimidin-2-on
• 1,3-dipropyl-tetrahydro-pyrimidin-2-one
• 2(1H)-Pyrimidinone, 1,3-dipropyltetrahydro-
• AC1L40OK
• BRN 0511215
• N,N'-dipropyl-N,N'-propyleneurea
• N,N'-Dipropyltrimethyleneurea
• NSC186245
• SureCN8089341
• Tetrahydro-2,3-dipropyl-2(1H)-pyrimidinone
• 30826-87-0
• N,N'-Dipropylpropyleneurea
• 0QOP1UGW3D
• ODKMQTILEDNYHL-UHFFFAOYSA-N
• NSC 186245
• DTXSID90184828
• 2(1H)-Pyrimidinone, tetrahydro-1,3-dipropyl-
• NSC-186245
• SCHEMBL8089341
• 2(1H)-Pyrimidinone,3-dipropyl-
• tetrahydro-1,3-dipropyl-2(1H)-pyrimidinone
• UNII-0QOP1UGW3D

• Inchi： 1S/C10H20N2O/c1-3-6-11-8-5-9-12(7-4-2)10(11)13/h3-9H2,1-2H3
• InChI Key： ODKMQTILEDNYHL-UHFFFAOYSA-N
• SMILES： O=C1N(CCC)CCCN1CCC

Computed Properties

• Exact Mass: 184.1577
• Monoisotopic Mass: 184.157563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.6

Experimental Properties

• Density: 0.953
• Boiling Point: 283.1°Cat760mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.467
• PSA: 23.55
• LogP: 1.80990